(R)-N-(2-Hydroxy-2-methyl-1-phenyl-propyl)-4-methyl-benzenesulfonamide

• IUPAC Name: N-[(1R)-2-hydroxy-2-methyl-1-phenylpropyl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C17H21NO3S/c1-13-9-11-15(12-10-13)22(20,21)18-16(17(2,3)19)14-7-5-4-6-8-14/h4-12,16,18-19H,1-3H3/t16-/m1/s1
• InChI Key: ZTVQXNICBNVQJO-MRXNPFEDSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(C2=CC=CC=C2)C(C)(C)O
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)N[C@H](C2=CC=CC=C2)C(C)(C)O
• Molecular Formula: C17H21NO3S
• DSSTOX Substance ID: DTXSID60650166
• Molecular Weight: 319.4 g/mol
• CAS RN: 620627-46-5

Description

(R)-N-(2-Hydroxy-2-methyl-1-phenyl-propyl)-4-methyl-benzenesulfonamide, also known as R-MK-4827, is a chemical compound that has been extensively studied for its potential therapeutic applications in the treatment of cancer. It belongs to a class of compounds known as PARP (poly(ADP-ribose) polymerase) inhibitors, which have been shown to be effective in the treatment of certain types of cancer.

Scientific Research Applications

Structural and Conformational Analysis

The Shapes of Sulfonamides A Rotational Spectroscopy Study

Benzenesulfonamides, including derivatives similar to "(R)-N-(2-Hydroxy-2-methyl-1-phenyl-propyl)-4-methyl-benzenesulfonamide," have been investigated for their conformations using rotational spectroscopy. This research provides insights into the influence of different substituents on the structures of these molecules. Understanding the conformation of these compounds is crucial for their potential applications in biochemical fields, as the bioactive conformations within receptors are often different from those found in isolated conditions (Vigorito et al., 2022).

Photodynamic Therapy Applications

The new zinc phthalocyanine having high singlet oxygen quantum yield substituted with new benzenesulfonamide derivative groups containing schiff base
Research on benzenesulfonamide derivatives has extended into the development of new materials for photodynamic therapy (PDT), a treatment modality for cancer. A study highlighted the synthesis of new zinc phthalocyanines substituted with benzenesulfonamide derivative groups. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yields, and are potential candidates for Type II photosensitizers in treating cancer through PDT (Pişkin et al., 2020).

Synthetic Applications and Catalysis

Synthesis of ruthenium(II) complexes derived from reduced imine ligands
Benzenesulfonamide derivatives have been used in the synthesis of ruthenium(II) complexes, showcasing their utility in catalysis. These complexes have demonstrated good catalytic activity in the transfer hydrogenation of ketones, an important reaction in organic synthesis. The study explores the effects of various bases on the catalytic efficiency, highlighting the versatility of benzenesulfonamide derivatives in developing new catalysts (Dayan et al., 2013).

Environmental Analysis

Fast low-pressurized microwave-assisted extraction of benzotriazole, benzothiazole and benzenesulfonamide compounds from soil samples
In the field of environmental science, methods have been developed for the extraction and analysis of benzenesulfonamide compounds from soil samples. This research is crucial for monitoring the presence and distribution of these emerging contaminants in the environment. A novel procedure using low-pressurized microwave-assisted extraction (MAE) has been developed, allowing for the efficient and simultaneous determination of benzenesulfonamides and other related compounds in soil (Speltini et al., 2016).